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Compound of Interest

Compound Name: Carbodenafil

Cat. No.: B589546

Abstract

This application note describes a robust High-Performance Liquid Chromatography with
Ultraviolet (HPLC-UV) detection method for the screening and quantification of carbodenafil in
dietary supplements. Carbodenafil is an unapproved analogue of sildenafil, a
phosphodiesterase type 5 (PDE-5) inhibitor, which has been illicitly added to products
marketed for male sexual enhancement. The presented protocol provides a reliable
methodology for the identification and quantification of carbodenafil, ensuring consumer safety
and regulatory compliance. This method is intended for use by researchers, scientists, and
professionals in the fields of drug development and quality control.

Introduction

Dietary supplements intended to enhance male sexual performance are a growing market.
However, these products are often adulterated with undeclared synthetic phosphodiesterase
type 5 (PDE-5) inhibitors or their analogues. Carbodenafil, a sildenafil analogue, is one such
substance that has been identified in adulterated supplements. Its presence is illegal and
poses a significant health risk to consumers, as the safety and efficacy of this compound have
not been evaluated by regulatory agencies. Therefore, a reliable and accessible analytical
method for the detection of carbodenafil is crucial. High-Performance Liquid Chromatography
with Ultraviolet (HPLC-UV) detection is a widely used, cost-effective, and robust technique for
the analysis of such adulterants in complex matrices like dietary supplements.[1][2]
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Chemical Structure of Carbodenafil

Carbodenafil is structurally related to sildenafil, with modifications to the piperazine ring.

o |[UPAC Name: 5-[2-ethoxy-5-(4-ethylpiperazine-1-carbonyl)phenyl]-1-methyl-3-propyl-6H-
pyrazolo[4,3-d]pyrimidin-7-one[3]

e Molecular Formula: C24H32NeO3][3]
e Molecular Weight: 452.5 g/mol [3]
Experimental Protocols

Sample Preparation

The sample preparation protocol is designed to efficiently extract carbodenafil from various
supplement matrices, including powders, capsules, and soft gels.

Materials:

Methanol (HPLC grade)

o Acetonitrile (HPLC grade)

e Deionized water

» n-Hexane (for soft gels)

e \ortex mixer

e Ultrasonic bath

o Centrifuge

0.45 pm syringe filters (e.g., PTFE or nylon)

Procedure for Powders and Capsules:
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Accurately weigh 100 mg of the homogenized supplement powder (for capsules, open and
use the contents) into a 15 mL centrifuge tube.

Add 10 mL of methanol to the tube.

Vortex for 1 minute to ensure the sample is fully wetted.

Sonicate the mixture in an ultrasonic bath for 30 minutes to facilitate extraction.
Centrifuge the sample at 4000 rpm for 10 minutes.

Filter the supernatant through a 0.45 um syringe filter into an HPLC vial.

If necessary, dilute the sample with the mobile phase to fall within the calibration range.

Procedure for Soft Gel Capsules:

Cut open the soft gel capsule and transfer the contents into a 15 mL centrifuge tube.
Add 10 mL of methanol and vortex for 1 minute.
Sonicate for 30 minutes.

Add 5 mL of n-hexane, vortex for 1 minute, and centrifuge at 4000 rpm for 10 minutes to
separate the layers.

Carefully collect the lower methanolic layer, avoiding the upper hexane layer which contains
oily excipients.

Filter the methanolic extract through a 0.45 pum syringe filter into an HPLC vial.

HPLC-UV Method

This method is based on established protocols for the analysis of sildenafil and its analogues.

[11[2][4]

Instrumentation:

HPLC system with a UV/Vis or Diode Array Detector (DAD)
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e C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 pum particle size)
e Autosampler

Chromatographic Conditions:

Parameter Value

Mobile Phase A: 0.1% Formic acid in WaterB: Acetonitrile

0-2 min: 20% B2-12 min: 20% to 80% B12-15

Gradient min: 80% B15-16 min: 80% to 20% B16-20 min:
20% B

Flow Rate 1.0 mL/min

Column Temperature 30°C

Injection Volume 10 pL

Detection Wavelength 290 nm

Standard Preparation:

Prepare a stock solution of carbodenafil standard at 1 mg/mL in methanol. From this stock,
create a series of working standards (e.g., 1, 5, 10, 25, 50, 100 pg/mL) by serial dilution with
the mobile phase.

Data Presentation
Method Validation Summary

The HPLC-UV method should be validated according to ICH guidelines to ensure its suitability
for the intended purpose.[1] The following table summarizes typical validation parameters for
the analysis of sildenafil analogues.
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Parameter Typical Value

Linearity (R?) >0.999

Limit of Detection (LOD) 0.1- 0.5 pg/mL

Limit of Quantification (LOQ) 0.5-1.5 pug/mL

Accuracy (% Recovery) 95 - 105%

Precision (% RSD) <2%

Retention Time Analyte-specific (to be determined)

Quantitative Analysis Example

The concentration of carbodenafil in a supplement sample is calculated using the linear
regression equation obtained from the calibration curve.

Concentration (nug/mL) = (Peak Area - y-intercept) / slope
To obtain the amount of carbodenafil per dosage unit (e.g., capsule):
Amount (mg/capsule) = Concentration (ug/mL) * Dilution Factor * Volume of Extract (mL) / 1000

Visualizations
Experimental Workflow
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Caption: Workflow for the extraction and analysis of carbodenafil in supplements.
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Caption: Relationship between sildenafil and its analogues, including carbodenafil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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supplements]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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